Cas no 333755-69-4 ([2-(4-Methoxy-phenoxy)-acetylamino]-acetic acid)

• Product Name: [2-(4-Methoxy-phenoxy)-acetylamino]-acetic acid
• CAS No: 333755-69-4
• MF: C₁₁H₁₃NO₅
• MW: 239.224623441696
• CID: 1071385
• PubChem ID: 787614
• Update Time: 2025-04-20

[2-(4-Methoxy-phenoxy)-acetylamino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [2-(4-Methoxy-phenoxy)-acetylamino]-acetic acid
• Oprea1_848907
• 2-(2-(4-Methoxyphenoxy)acetamido)aceticacid
• 2-(2-(4-Methoxyphenoxy)acetamido)acetic acid
• 2-[[2-(4-methoxyphenoxy)acetyl]amino]acetic acid
• 333755-69-4
• TimTec1_006537
• AKOS001259274
• AB00111361-01
• Cambridge id 6592045
• [2-(4-methoxyphenoxy)acetamido]acetic acid
• HMS1552J03
• Oprea1_370730

• MDL： MFCD02579173
• Inchi： 1S/C11H13NO5/c1-16-8-2-4-9(5-3-8)17-7-10(13)12-6-11(14)15/h2-5H,6-7H2,1H3,(H,12,13)(H,14,15)
• InChI Key： NECADMAQROWQLL-UHFFFAOYSA-N
• SMILES： O(CC(NCC(=O)O)=O)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 239.07937252g/mol
• Monoisotopic Mass: 239.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 84.9Ų

[2-(4-Methoxy-phenoxy)-acetylamino]-acetic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT